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For scientists and professionals in drug development and materials science, the choice of ion
source for sputtering applications is critical. This guide provides an objective comparison of the
sputtering yields of krypton (Kr) and argon (Ar) ions, supported by experimental data, to inform
your selection process.

The efficiency of the sputtering process, quantified by the sputtering yield (the number of target
atoms ejected per incident ion), is paramount in applications ranging from thin-film deposition
to surface analysis. The selection between krypton and argon, two commonly used noble
gases, is often a key consideration. A primary determinant in sputtering yield is the mass of the
sputtering gas ion relative to the mass of the target atom; a closer match in mass results in
more efficient momentum transfer and a higher sputtering yield.[1]

Quantitative Comparison of Sputtering Yields

The following table summarizes experimental data for the sputtering yields of various materials
when bombarded with krypton and argon ions at different energies and angles of incidence.
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Angle of Sputtering
Target lon Energy . .
. lon Incidence Yield Reference
Material (eV) .
(degrees) (atomslion)
Varies with
Molybdenum
Ar 500 - 1500 0-60 energy and [2]
(Mo)
angle
Varies with
Molybdenum
Kr 500 - 1500 0-60 energy and [2]
(Mo)
angle
Varies with
Tantalum (Ta)  Ar 150 - 1500 0-60 energy and [2]
angle
Varies with
Tantalum (Ta) Kr 150 - 1500 0-60 energy and [2]
angle
Varies with
Tungsten (W)  Ar 500 - 1500 0-60 energy and [2]
angle
Varies with
Tungsten (W)  Kr 500 - 1500 0-60 energy and 2]
angle
- ] Varies with
Silicon (Si) Ar 200 - 20000 Normal [3]
energy
- . Varies with
Silicon (Si) Kr 200 - 20000 Normal [3]
energy
Amorphous Varies with
. ) Ar 20 - 200 Normal [4]
Silicon (a-Si) energy
Amorphous Varies with
- ) Kr 20 - 200 Normal [4]
Silicon (a-Si) energy
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Note: The sputtering yield is highly dependent on the specific experimental conditions. For
detailed values, please refer to the cited literature. Generally, for a given energy, the sputtering
yield for krypton is higher than for argon on heavier target materials due to its greater mass,
which leads to more efficient momentum transfer.

Factors Influencing Sputtering Yield

The sputtering yield is not a constant value but is influenced by several key parameters:

e lon Mass: Heavier ions like krypton are generally more efficient at sputtering heavier target
materials compared to lighter ions like argon.[1]

e lon Energy: The kinetic energy of the incident ions is a primary driver of the sputtering yield.
As the ion energy increases, the sputtering yield generally increases up to a certain point,
after which it may plateau or decrease as the ions penetrate deeper into the target.[1]

e Angle of Incidence: The angle at which the ion beam strikes the target significantly impacts
the yield. The highest yield is typically observed at off-normal angles, often between 60 and
80 degrees from the surface normal.[1]

o Target Material Properties: The atomic mass, surface binding energy, and crystal structure of
the target material all influence the sputtering yield.[5]

Experimental Protocol for Sputtering Yield
Measurement

Accurate determination of sputtering yields requires a well-controlled experimental setup. The
following outlines a general methodology for measuring sputtering yields using a quartz crystal
microbalance (QCM) and a weight loss measurement approach.

e Vacuum Chamber Preparation: The experiment is conducted in an ultra-high vacuum (UHV)
chamber (pressure < 10~° mbar) to prevent contamination.[6][7]

» lon Source: A four-grid ion source is often used to generate a mono-energetic and collimated
ion beam of either argon or krypton.[8]
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o Target Preparation: The target material is securely mounted on a holder that allows for
precise control of the angle of incidence relative to the ion beam.

e Sputtering Process: The target is bombarded with the ion beam at a specific energy and
angle of incidence for a predetermined duration. The ion beam current is carefully measured
to determine the total ion fluence.

 Differential Yield Measurement (QCM): A Quartz Crystal Microbalance (QCM) is swept in a
semi-circular arc over the target to measure the angular distribution of the sputtered material
(differential sputter yield).[2]

o Total Yield Determination (Weight Loss): The total sputtering yield can be validated by
measuring the weight loss of the target material before and after the sputtering process.

o Data Analysis: The differential yield measurements are integrated to obtain the total sputter
yield.[2] This data is then correlated with the ion beam parameters.

Visualizing the Sputtering Process and
Experimental Workflow

The following diagrams illustrate the key concepts and workflows involved in sputtering yield
measurements.
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Logical Relationships in Sputtering Yield
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Caption: Factors influencing the sputtering yield.
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Experimental Workflow for Sputtering Yield Measurement
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Caption: Sputtering yield measurement workflow.
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Conclusion

The choice between krypton and argon for sputtering applications is context-dependent. For
sputtering heavier target materials where a higher yield is desired, krypton is often the superior
choice due to its greater mass and more efficient momentum transfer. However, argon is a
more abundant and cost-effective option that provides sufficient sputtering yields for a wide
range of materials.[9][10] Researchers should consider the specific target material, desired
deposition rate, and economic factors when selecting the appropriate sputtering gas. The
experimental data and protocols provided in this guide offer a foundation for making an
informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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